Cas no 1214338-99-4 (2-Fluoro-5-methyl-3-(pyridin-4-yl)pyridine)

• Product Name: 2-Fluoro-5-methyl-3-(pyridin-4-yl)pyridine
• CAS No: 1214338-99-4
• MF: C₁₁H₉FN₂
• MW: 188.200965642929
• CID: 4925620
• Update Time: 2025-05-26

2-Fluoro-5-methyl-3-(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-methyl-3-(pyridin-4-yl)pyridine
• 2-Fluoro-5-methyl-3-(pyridin-4-yl)pyridine

• Inchi： 1S/C11H9FN2/c1-8-6-10(11(12)14-7-8)9-2-4-13-5-3-9/h2-7H,1H3
• InChI Key： AIADMMILJCUHJA-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C)=CN=1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 2.2
• Topological Polar Surface Area: 25.8

Additional information on 2-Fluoro-5-methyl-3-(pyridin-4-yl)pyridine

2-Fluoro-5-methyl-3-(pyridin-4-yl)pyridine: A Comprehensive Overview

The compound 2-Fluoro-5-methyl-3-(pyridin-4-yl)pyridine, identified by the CAS number 1214338-99-4, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic aromatic compounds, specifically pyridines, which are widely studied for their unique electronic properties and diverse applications. The structure of this molecule features a pyridine ring substituted with a fluorine atom at position 2, a methyl group at position 5, and a pyridinyl group at position 3. These substituents contribute to its distinctive chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Fluoro-5-methyl-3-(pyridin-4-yl)pyridine. Researchers have explored various methodologies, including Suzuki coupling reactions and nucleophilic aromatic substitutions, to construct this compound with high yield and purity. The fluorine atom at position 2 plays a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for applications in drug design and materials science.

In the realm of pharmacology, 2-fluoro substituents are known to enhance the bioavailability and stability of drugs. The presence of a methyl group at position 5 further stabilizes the molecule by providing steric hindrance, which can prevent unwanted side reactions. The pyridinyl group at position 3 introduces additional aromaticity and conjugation, which are essential for optimizing the molecule's interaction with biological targets.

Recent studies have highlighted the potential of 2-fluoro-substituted pyridines as inhibitors of various enzymes, including kinases and proteases. For instance, researchers have demonstrated that 2-fluoro-substituted pyridines can effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are implicated in cancer progression. These findings underscore the importance of 2-fluoro-substituted pyridines as lead compounds in anticancer drug discovery.

Beyond pharmacology, 2-fluoro-substituted pyridines have found applications in materials science. Their unique electronic properties make them suitable candidates for organic semiconductors and optoelectronic devices. Recent research has focused on incorporating these compounds into organic field-effect transistors (OFETs) and light-emitting diodes (LEDs), where they exhibit promising performance due to their high charge carrier mobility and emission characteristics.

The synthesis of 2-fluoro-substituted pyridines has also been optimized to address environmental concerns. Traditional methods often involve hazardous reagents and harsh reaction conditions; however, green chemistry approaches, such as microwave-assisted synthesis and catalytic systems using transition metals like palladium or copper, have emerged as more sustainable alternatives. These advancements not only improve the efficiency of synthesis but also reduce the environmental footprint associated with chemical manufacturing.

In conclusion, 2-fluoro-substituted pyridines like CAS No. 1214338-99-4 represent a promising class of compounds with diverse applications across multiple disciplines. Their unique chemical properties, combined with recent advancements in synthetic methods and functionalization strategies, continue to drive innovation in drug discovery, materials science, and sustainable chemistry. As research progresses, it is anticipated that these compounds will play an increasingly important role in addressing pressing challenges in modern science and technology.